Cas no 139209-26-0 (7H-Pyrrolo[2,3-d]pyrimidine-5-carboxamide,4-amino-7-(2-C-methyl-b-D-ribofuranosyl)-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine-5-carboxamide,4-amino-7-(2-C-methyl-b-D-ribofuranosyl)-
• CAS No: 139209-26-0
• MF: C₁₃H₁₇N₅O₅
• MW: 323.304582357407
• CID: 139111
• Update Time: 2024-01-25

7H-Pyrrolo[2,3-d]pyrimidine-5-carboxamide,4-amino-7-(2-C-methyl-b-D-ribofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine-5-carboxamide,4-amino-7-(2-C-methyl-b-D-ribofuranosyl)-
• 4-Amino-7-(2-C-methyl-beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine-5-carboxamide
• 2'-beta-C-Methylsangivamycin
• 7H-Pyrrolo[2,3-d]pyrimidine-5-carboxamide, 4-amino-7-(2-C-methyl-β-D-ribofuranosyl)-

• Inchi： 1S/C13H17N5O5/c1-13(22)8(20)6(3-19)23-12(13)18-2-5(10(15)21)7-9(14)16-4-17-11(7)18/h2,4,6,8,12,19-20,22H,3H2,1H3,(H2,15,21)(H2,14,16,17)/t6-,8-,12-,13-/m1/s1
• InChI Key： JWXUVPMFIQHRJE-CZTVAOSCSA-N
• SMILES： C1=NC(N)=C2C(C(N)=O)=CN([C@@H]3O[C@H](CO)[C@@H](O)[C@@]3(C)O)C2=N1

Computed Properties

• Exact Mass: 323.123
• Monoisotopic Mass: 323.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.89±0.1 g/cm3(Predicted)
• Boiling Point: 772.9±60.0 °C(Predicted)
• pka: 12.45±0.70(Predicted)